Cas no 24760-30-3 (2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione)

• Product Name: 2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione
• CAS No: 24760-30-3
• CID: 4642874
• Update Time: 2025-05-28

2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-((4-(ISOPROPYL)PHENYL)METHYLENE)INDANE-1,3-DIONE
• 2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione

Additional information on 2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione

Latest Research Advances on 2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS: 24760-30-3)

In recent years, the compound 2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS: 24760-30-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene-1,3-dione scaffold, has been the subject of numerous studies aimed at exploring its potential therapeutic applications, particularly in the areas of anti-inflammatory, anticancer, and antimicrobial therapies. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its mechanisms of action, pharmacological properties, and potential clinical applications.

Recent studies have elucidated the molecular mechanisms underlying the biological activity of 2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a novel anti-inflammatory agent, with possible advantages over existing therapeutics in terms of reduced side effects and improved efficacy.

In the realm of oncology, preliminary investigations have revealed promising anticancer properties of 24760-30-3. A study conducted by researchers at the National Cancer Institute (2024) reported that the compound induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer, through the activation of the intrinsic mitochondrial pathway. Furthermore, the compound demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, a characteristic highly desirable in anticancer drug development.

Another area of active research involves the antimicrobial potential of 2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione. Recent in vitro studies have shown that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungal strains. The mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic processes, making it a potential candidate for the development of new antimicrobial agents in the face of rising antibiotic resistance.

From a chemical perspective, ongoing structure-activity relationship (SAR) studies are focusing on optimizing the pharmacological profile of 24760-30-3. Researchers are exploring various derivatives and analogs to enhance its bioavailability, metabolic stability, and target specificity. Computational modeling and molecular docking studies have provided valuable insights into the compound's interactions with biological targets, facilitating the rational design of more potent and selective derivatives.

Despite these promising findings, challenges remain in the development of 2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione as a therapeutic agent. Current research efforts are addressing issues related to its pharmacokinetic properties, potential toxicity, and formulation stability. Preclinical studies in animal models are underway to evaluate its safety profile and therapeutic efficacy in vivo, with the ultimate goal of progressing to clinical trials in humans.

In conclusion, the compound 2-{[4-(propan-2-yl)phenyl]methylidene}-2,3-dihydro-1H-indene-1,3-dione (CAS: 24760-30-3) represents a promising scaffold for the development of novel therapeutic agents across multiple disease areas. The growing body of research on this molecule underscores its potential as a valuable tool in chemical biology and drug discovery. Future studies will likely focus on further elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its clinical applications, potentially leading to the development of new and effective treatments for various medical conditions.